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Introduction
Tetrahydrofurfuryl alcohol (THFA), with the CAS number 97-99-4, is a versatile and

biodegradable organic compound derived from the hydrogenation of furfural.[1][2] Its unique

properties as a water-miscible, low-volatility solvent make it a valuable component in a wide

array of industrial and pharmaceutical applications.[2][3] This guide provides a comprehensive

overview of the core physicochemical properties, safety and toxicological data, and key

applications of THFA, with a focus on its relevance to research, particularly in the

pharmaceutical sciences. Detailed experimental protocols for its synthesis, purification, and

analysis are also presented to support laboratory applications.

Physicochemical and Spectroscopic Properties
THFA is a colorless, hygroscopic liquid with a faint, pleasant odor.[3] It is miscible with water

and many common organic solvents.[3] A summary of its key physicochemical and

spectroscopic properties is provided in the tables below.

Table 1: Physicochemical Properties of
Tetrahydrofurfuryl Alcohol
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Property Value Reference(s)

Molecular Formula C₅H₁₀O₂ [4]

Molecular Weight 102.13 g/mol [4]

Appearance Colorless to light yellow liquid [3]

Odor Faint, warm, oily, caramellic [3]

Melting Point -80 °C [5]

Boiling Point 178 °C at 760 mmHg [5]

Density 1.054 g/mL at 25 °C [5]

Refractive Index (n²⁰/D) 1.452 [6]

Vapor Pressure 2.3 mmHg at 39 °C [5]

Flash Point 73 °C (closed cup) [5]

Viscosity 6.24 cP at 20 °C [7]

Solubility

Miscible with water, ethanol,

ether, acetone, chloroform,

and benzene. Insoluble in

paraffin hydrocarbons.

[3]

Table 2: Spectroscopic Data of Tetrahydrofurfuryl
Alcohol
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Spectroscopic Technique Key Data and Identifiers Reference(s)

¹H NMR Spectrum available [8]

¹³C NMR Spectrum available [8]

Mass Spectrometry Spectrum available [9]

IR Spectroscopy Spectrum available [9]

SMILES C1CC(OC1)CO [4]

InChI
InChI=1S/C5H10O2/c6-4-5-2-

1-3-7-5/h5-6H,1-4H2
[4]

InChIKey
BSYVTEYKTMYBMK-

UHFFFAOYSA-N
[4]

Applications in Research and Drug Development
THFA's unique solvent properties and its role as a chemical intermediate make it highly

valuable in the pharmaceutical industry.[10]

As a Solvent: Its high purity and miscibility with both aqueous and organic solvents make it

an excellent choice for various pharmaceutical preparations. It can be used as a solvent for

active pharmaceutical ingredients (APIs) and excipients in formulation development.[10]

As a Chemical Intermediate: The hydroxyl group of THFA can be readily functionalized,

making it a key building block in the synthesis of more complex molecules, including APIs

and their intermediates.[10]

In Drug Delivery: Its properties are being explored for use in drug delivery systems,

potentially as a penetration enhancer in topical formulations.[10]

Safety and Toxicology
A thorough understanding of the safety and toxicological profile of THFA is crucial for its

handling and application in a research environment.
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Table 3: Toxicological Data for Tetrahydrofurfuryl
Alcohol

Endpoint Value Species Reference(s)

LD₅₀ (Oral) 1600 - 2500 mg/kg Rat [11]

LD₅₀ (Dermal) 5 g/kg Guinea pig [5]

Eye Irritation
Moderate to Severe

Irritant
Rabbit [12]

Skin Irritation Moderate Irritant [5]

Hazard Classifications:

Eye Irritant: Causes serious eye irritation.[12]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[6][13] Studies in

rats have shown testicular impairment and potential developmental effects at high doses.[6]

[13]

Handling and Personal Protective Equipment (PPE):

Work in a well-ventilated area, preferably under a chemical fume hood.

Wear appropriate personal protective equipment, including safety goggles, chemical-

resistant gloves, and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis, purification, and

analysis of Tetrahydrofurfuryl alcohol.

Synthesis of Tetrahydrofurfuryl Alcohol via
Hydrogenation of Furfural
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This protocol is a representative method based on literature procedures for the catalytic

hydrogenation of furfural to THFA.[14][15][16]

Materials:

Furfural (freshly distilled)

Solvent (e.g., water, ethanol, or 2-butanol)

Catalyst (e.g., Pd/C, Ni-based catalyst, or Rh/C)

Hydrogen gas (high purity)

High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, pressure gauge,

and temperature controller.

Procedure:

Ensure the autoclave is clean and dry.

Add the catalyst (e.g., 5% Pd/C, 1-5 mol% relative to furfural) to the reactor.

Add the solvent (e.g., 100 mL) to the reactor.

Add the freshly distilled furfural (e.g., 0.1 mol) to the reactor.

Seal the autoclave and purge with nitrogen gas several times to remove air.

Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 1-5 MPa).

Begin stirring and heat the reactor to the desired temperature (e.g., 30-100 °C).

Monitor the reaction progress by observing the hydrogen uptake.

Once the reaction is complete (no further hydrogen uptake), cool the reactor to room

temperature.

Carefully vent the excess hydrogen gas.
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Open the reactor and filter the reaction mixture to remove the catalyst.

The crude THFA solution is now ready for purification.

Reactor Preparation Reaction Work-up

Clean and Dry Autoclave Add Catalyst Add Solvent Add Furfural Seal and Purge with N2 Pressurize with H2 Heat and Stir Monitor H2 Uptake Cool and Vent Filter to Remove Catalyst Crude THFA Solution

Click to download full resolution via product page

Synthesis of Tetrahydrofurfuryl Alcohol Workflow

Purification of Tetrahydrofurfuryl Alcohol by Vacuum
Distillation
This protocol outlines a general procedure for the purification of crude THFA by vacuum

distillation, a common technique for purifying high-boiling liquids.[12][17]

Materials:

Crude THFA solution

Vacuum distillation apparatus (round-bottom flask, distillation head with thermometer,

condenser, receiving flask)

Vacuum source (vacuum pump or water aspirator)

Cold trap

Heating mantle

Stir bar

Procedure:

Assemble the vacuum distillation apparatus, ensuring all glassware is free of cracks.
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Grease all ground-glass joints lightly to ensure a good seal.

Place the crude THFA solution and a stir bar into the round-bottom flask (no more than two-

thirds full).

Connect the apparatus to the vacuum source with a cold trap in between.

Turn on the stirrer.

Slowly apply the vacuum to the system. Observe for any initial bubbling due to residual

solvent.

Once a stable vacuum is achieved, begin to gently heat the distillation flask using the heating

mantle.

Collect the fraction that distills at the expected boiling point of THFA at the measured

pressure. A nomograph can be used to estimate the boiling point at reduced pressure.

Once the desired fraction is collected, remove the heat source and allow the apparatus to

cool to room temperature.

Slowly and carefully release the vacuum before disconnecting the receiving flask containing

the purified THFA.

Apparatus Setup Distillation Shutdown

Assemble Vacuum Distillation Apparatus Add Crude THFA and Stir Bar Connect to Vacuum Source Apply Vacuum Apply Heat Collect Distillate Cool Apparatus Release Vacuum Collect Purified THFA

Click to download full resolution via product page

Purification of Tetrahydrofurfuryl Alcohol Workflow

Analytical Methods for Purity and Quantification
The purity and concentration of THFA can be determined using standard chromatographic

techniques.
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This method is suitable for determining the purity of THFA and identifying any volatile

impurities.[8][9]

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a flame ionization detector (FID) or a mass

spectrometer (MS).

Column: A polar capillary column (e.g., DB-WAX or equivalent), 30 m x 0.25 mm ID, 0.25 µm

film thickness.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 220 °C.

Hold: 5 minutes at 220 °C.

Detector Temperature (FID): 250 °C.

MS Parameters (if used):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 35-350.

Sample Preparation:

Dilute a small amount of the purified THFA in a suitable solvent (e.g., methanol or

dichloromethane) to a concentration of approximately 1 mg/mL.

Inject 1 µL of the prepared sample into the GC-MS.
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This method can be used to quantify THFA in various matrices, including pharmaceutical

formulations.[18][19][20]

Instrumentation and Conditions:

HPLC System: Equipped with a UV detector.

Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: Isocratic elution with a mixture of water and acetonitrile (e.g., 80:20 v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: 210 nm.

Injection Volume: 10 µL.

Sample Preparation and Calibration:

Prepare a stock solution of THFA reference standard in the mobile phase (e.g., 1 mg/mL).

Prepare a series of calibration standards by diluting the stock solution to concentrations

ranging from, for example, 1 to 100 µg/mL.

Prepare the sample for analysis by dissolving it in the mobile phase to a concentration within

the calibration range.

Inject the calibration standards and the sample solution into the HPLC system.

Construct a calibration curve by plotting the peak area against the concentration of the

standards.

Determine the concentration of THFA in the sample by interpolating its peak area on the

calibration curve.

Biological Effects and Metabolism
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While specific signaling pathways directly modulated by THFA are not extensively documented,

its biological effects are an area of active investigation, particularly concerning its reproductive

toxicity.[6][13] Esters of THFA are expected to be hydrolyzed in the body to THFA and the

corresponding carboxylic acid.[13]

The metabolism of THFA is expected to proceed through oxidation of the primary alcohol

group, potentially leading to the formation of tetrahydro-2-furoic acid, which can then be further

metabolized and excreted.

Observed Toxicological Effects in Animal Studies

Tetrahydrofurfuryl Alcohol (THFA)
(Exposure via Oral, Dermal, Inhalation)

Metabolism
(e.g., Oxidation of alcohol group)

Reproductive Toxicity
(Testicular Atrophy in male rats)

Developmental Toxicity
(Increased fetal loss, decreased pup weight)

Metabolites
(e.g., Tetrahydro-2-furoic acid)

Excretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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